SBI-0640756
Description
SBI-0640756（SBI-756） is a first-in-class inhibitor that targets eIF4G1 and disrupts the eIF4F complex. SBI-756 also suppressed AKT and NF-κB signaling. 1) SBI-756 inhibited the growth of NRAS, BRAF, and NF1-mutant melanomas . 2) SBI-756 attenuates resistance to BRAFi and inhibits NRAS- and NF1-mutant melanomas. 3) SBI-756 delayed the onset and reduced the incidence of Nras/Ink4a melanomas .
Scientific Research Applications
Paradigm Shifts in Drug Discovery
SBI-0640756, as part of the evolving landscape of drug discovery, is influenced by Scientific Business Intelligence (SBI) trends. SBI facilitates informed decision-making through the integration of diverse data types and formats, modeling, simulations, and informatics software. This approach enhances research efficiency and productivity in the pharmaceutical industry, including the development of drugs like this compound (Varma-O'Brien et al., 2008).
SBI as a Research Tool
The application of SBI in scientific research extends to tools like the SBI toolkit for simulation-based inference. Such tools aid in parameter tuning of complex models, which is crucial in drug development processes involving compounds like this compound. SBI approaches can identify high-probability parameter regions, offering a deeper understanding of drug behavior and efficacy (Tejero-Cantero et al., 2020).
SBI and Education Innovations
In a broader context, methodologies like schema-based instruction (SBI) in education research can indirectly impact fields related to drug research, including this compound. SBI emphasizes the importance of understanding underlying structures, a principle that can be applied to comprehend complex drug mechanisms (Jitendra et al., 2015).
SBI and Knowledge Spillovers
The role of SBI in fostering knowledge spillovers, especially in science-based industries, is significant. Collaborations and cross-disciplinary research enhanced by SBI can lead to innovative approaches in drug research, potentially affecting the development and application of this compound (Audretsch et al., 2019).
SBI in Scientific Taxonomy
The classification of science-based industries (SBIs), where drugs like this compound are developed, has evolved. New categorizations, influenced by technological trajectories and self-reinforcing mechanisms, affect how drugs are researched and developed (Niosi, 2000).
SBI and Social Media Intelligence
SBI's intersection with social media intelligence provides insights into public perceptions and potential applications of drugs like this compound. This synergy between BI and social media can inform pharmaceutical marketing strategies and public health initiatives (Gioti et al., 2018).
Biomolecular Imaging and SBI
The Society of Biomolecular Imaging and Informatics (SBI) is instrumental in advancing technologies for biomolecular imaging, a field critical for drug research. Innovations in this area can impact the study and application of this compound (Fennell & Simpson, 2015).
properties
Molecular Formula |
C23H14ClFN2O2 |
|---|---|
Molecular Weight |
404.82 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
